Cas no 103275-86-1 (2-Methylsulfonylethyl 4-methylbenzenesulfonate)

• Product Name: 2-Methylsulfonylethyl 4-methylbenzenesulfonate
• CAS No: 103275-86-1
• MF: C₁₀H₁₄O₅S₂
• MW: 278.345160961151
• CID: 2863874
• Update Time: 2023-08-10

2-Methylsulfonylethyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• NSC140193
• 2-methylsulfonylethyl 4-methylbenzenesulfonate
• 2-(methylsulfonyl)ethyl 4-methylbenzenesulfonate
• toluene-4-sulfonic acid 2-methanesulfonyl-ethyl ester
• Ethanol, 2-(methylsulfonyl)-, 1-(4-methylbenzenesulfonate)
• 2-Methylsulfonylethyl 4-methylbenzenesulfonate

• Inchi： 1S/C10H14O5S2/c1-9-3-5-10(6-4-9)17(13,14)15-7-8-16(2,11)12/h3-6H,7-8H2,1-2H3
• InChI Key： FFWASDWPUAKZQI-UHFFFAOYSA-N
• SMILES： S(C)(CCOS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 278.028266g/mol
• Monoisotopic Mass: 278.028266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 278.3g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 94.3